Cas no 1156433-64-5 (N-(cyclopropylmethyl)-3-nitroaniline)

• Product Name: N-(cyclopropylmethyl)-3-nitroaniline
• CAS No: 1156433-64-5
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• CID: 5205984
• PubChem ID: 43461666
• Update Time: 2025-10-18

N-(cyclopropylmethyl)-3-nitroaniline Chemical and Physical Properties

Names and Identifiers

• N-(cyclopropylmethyl)-3-nitroaniline
• Benzenamine, N-(cyclopropylmethyl)-3-nitro-

• Inchi： 1S/C10H12N2O2/c13-12(14)10-3-1-2-9(6-10)11-7-8-4-5-8/h1-3,6,8,11H,4-5,7H2
• InChI Key： QWRXMOJOTLCPNE-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC(=C1)NCC1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 211
• XLogP3: 2.5
• Topological Polar Surface Area: 57.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on N-(cyclopropylmethyl)-3-nitroaniline

Comprehensive Overview of N-(cyclopropylmethyl)-3-nitroaniline (CAS 1156433-64-5): Properties, Applications, and Research Insights

N-(cyclopropylmethyl)-3-nitroaniline (CAS 1156433-64-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This nitroaniline derivative combines a cyclopropylmethyl moiety with a 3-nitroaniline backbone, creating a versatile scaffold for drug discovery and material science applications. Researchers are particularly interested in its potential as a building block for novel bioactive molecules, given its ability to participate in diverse chemical reactions.

The compound's molecular structure features a nitro group at the meta position of the aromatic ring, which contributes to its electron-withdrawing properties and reactivity. This characteristic makes CAS 1156433-64-5 valuable for designing photoactive materials and molecular probes. Recent studies have explored its utility in developing fluorescent markers for biological imaging, aligning with current trends in precision medicine and diagnostic technologies.

In synthetic chemistry, N-(cyclopropylmethyl)-3-nitroaniline serves as a key intermediate for constructing more complex heterocyclic compounds. Its cyclopropyl group offers steric and electronic effects that can influence the biological activity of final products, making it particularly relevant for medicinal chemistry applications. The compound's stability under various conditions has made it a subject of interest in high-throughput screening platforms and combinatorial chemistry approaches.

Recent advancements in green chemistry have examined environmentally friendly synthesis routes for nitroaniline derivatives like 1156433-64-5. Researchers are developing catalytic methods and solvent-free reactions to produce such compounds with reduced environmental impact. These innovations address growing concerns about sustainable chemical production while maintaining high yields and purity standards demanded by pharmaceutical manufacturers.

The physicochemical properties of N-(cyclopropylmethyl)-3-nitroaniline have been extensively characterized to support its various applications. With a molecular weight of 206.23 g/mol and specific spectroscopic signatures, the compound can be easily identified and quantified in complex mixtures. Its solubility profile and partition coefficients make it suitable for formulation development, particularly in drug delivery systems where controlled release is desired.

In material science, the electron-deficient nature of the nitro group in CAS 1156433-64-5 has been exploited to create charge-transfer complexes and organic semiconductors. These applications align with current research trends in flexible electronics and optoelectronic devices, where researchers seek alternatives to traditional inorganic materials. The compound's ability to participate in π-stacking interactions further enhances its utility in designing functional materials.

Quality control protocols for N-(cyclopropylmethyl)-3-nitroaniline typically involve advanced analytical techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements for research-grade chemicals and pharmaceutical intermediates. The development of robust analytical methods for this compound reflects the broader industry focus on quality assurance in chemical manufacturing.

From a regulatory perspective, 1156433-64-5 is not currently classified as hazardous under major chemical inventories, though proper laboratory handling procedures should always be followed. The compound's stability data and degradation pathways have been studied to ensure safe handling and disposal, addressing growing concerns about chemical safety in research environments.

Future research directions for N-(cyclopropylmethyl)-3-nitroaniline may explore its potential in bioconjugation chemistry and targeted drug delivery systems. The compound's structural features could be modified to create prodrug formulations or enzyme-activated therapeutics, areas of intense interest in personalized medicine. Additionally, its applications in catalysis and asymmetric synthesis warrant further investigation.

The commercial availability of CAS 1156433-64-5 from specialty chemical suppliers has facilitated its adoption in various research programs. Suppliers typically offer the compound in multiple packaging options and purity grades to meet different research needs. The growing demand for such fine chemicals reflects the expansion of drug discovery programs worldwide and the increasing complexity of chemical biology research.

In conclusion, N-(cyclopropylmethyl)-3-nitroaniline represents an important chemical entity with diverse applications across multiple scientific disciplines. Its unique combination of structural features and reactivity continues to inspire innovative research in medicinal chemistry, materials science, and beyond. As synthetic methodologies advance and new applications emerge, this compound will likely maintain its relevance in cutting-edge scientific research.